Cas no 3946-32-5 (Monomethyl Suberate)

• Product Name: Monomethyl Suberate
• CAS No: 3946-32-5
• MF: C₉H₁₆O₄
• MW: 188.2209
• MDL: MFCD00004427
• CID: 44608
• PubChem ID: 554191
• Update Time: 2025-06-14

Monomethyl Suberate Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-8-oxooctanoic acid
• METHYL HYDROGEN SUBERATE
• METHYL HYDROGEN OCTANE-1,8-DIOATE
• SUBERIC ACID MONOMETHYL ESTER
• OCTANEDIOIC ACID MONOMETHYL ESTER
• MONOMETHYL OCTANE-1,8-DIOATE
• MONOMETHYL SUBERATE
• SUBERIC ACID METHYL ESTER
• Monomethyl octanedioate
• mono-Methyl suberate
• Suberic acid monomethy ester
• Subericacidmonomethylester
• KOVPXZDUVJGGFU-UHFFFAOYSA-N
• AK113993
• KSC492M6F
• 7-methoxycarbonylheptanoic acid
• Octanedioic acid 1-methyl ester
• 8-Methoxy-8-oxooctanoic acid #
• Suberic acid monomethyl ester, 97%
• CS0040
• TRA0
• TRA0027445
• A
• GS-6026
• 3946-32-5
• MFCD00004427
• S0440
• CS-W001958
• AKOS015950688
• DTXSID90339174
• EN300-182577
• SY015451
• DB-069815
• Monomethyl Octaneoate
• NS00122923
• SCHEMBL623551
• Monomethyl Suberate

• MDL： MFCD00004427
• Inchi： 1S/C9H16O4/c1-13-9(12)7-5-3-2-4-6-8(10)11/h2-7H2,1H3,(H,10,11)
• InChI Key： KOVPXZDUVJGGFU-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O
• BRN： 1774584

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.047 g/mL at 25 °C(lit.)
• Melting Point: 17-19 °C (lit.)
• Boiling Point: 185-186 °C/18 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 63.60000
• LogP: 1.58460

Monomethyl Suberate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Monomethyl Suberate

Recent Advances in Monomethyl Suberate (CAS: 3946-32-5) Research: A Comprehensive Review

Monomethyl Suberate (CAS: 3946-32-5), a derivative of suberic acid, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings on Monomethyl Suberate, focusing on its chemical properties, biological activities, and emerging applications in medicine. The compound's unique structural characteristics and its role as an intermediate in various biochemical pathways make it a promising candidate for further investigation.

Recent studies have highlighted the versatility of Monomethyl Suberate in pharmaceutical formulations. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of novel anti-inflammatory agents. The study revealed that Monomethyl Suberate's esterification properties enable it to enhance the bioavailability of active pharmaceutical ingredients (APIs), thereby improving therapeutic outcomes. Additionally, its low toxicity profile and biocompatibility make it an attractive option for drug delivery systems.

Another groundbreaking study, conducted by a team at Harvard Medical School (2024), explored the role of Monomethyl Suberate in modulating cellular signaling pathways. The researchers found that the compound exhibits selective inhibition of certain kinases involved in cancer progression, suggesting its potential as a targeted therapy for oncology applications. These findings were further supported by in vitro and in vivo experiments, which showed significant reduction in tumor growth rates when Monomethyl Suberate was administered in combination with conventional chemotherapeutic agents.

In the realm of metabolic disorders, Monomethyl Suberate has shown promise as a modulator of lipid metabolism. A recent publication in Nature Chemical Biology (2024) detailed how the compound interacts with peroxisome proliferator-activated receptors (PPARs), which are critical regulators of glucose and lipid homeostasis. This interaction could pave the way for new treatments for conditions such as diabetes and obesity, addressing a significant unmet medical need.

The synthesis and scalability of Monomethyl Suberate have also been areas of active research. Advances in green chemistry have enabled more sustainable production methods, reducing the environmental impact of its manufacturing process. A study from the Massachusetts Institute of Technology (MIT) in 2023 introduced a novel enzymatic approach to synthesize Monomethyl Suberate with higher yields and fewer by-products, marking a significant step forward in industrial applications.

In conclusion, Monomethyl Suberate (CAS: 3946-32-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications—from drug delivery to cancer therapy and metabolic regulation—underscore its potential to address multiple healthcare challenges. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical trials to fully realize its therapeutic potential. The ongoing advancements in synthesis methods further enhance its viability for large-scale production, ensuring its relevance in the evolving landscape of medicinal chemistry.